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Compound of Interest

Compound Name: 2-Aminopropanenitrile

Cat. No.: B1206528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-aminopropanenitrile
(CAS 2134-48-7), a key intermediate in the synthesis of various organic molecules. Given the

limited specific toxicological data for this compound, this guide also draws upon information

from structurally similar aminonitriles and general principles of handling toxic and reactive

chemicals.

Chemical and Physical Properties
2-Aminopropanenitrile is a colorless liquid that is soluble in water.[1] It is a versatile building

block in synthetic organic chemistry due to the presence of both an amino and a nitrile

functional group.[2]
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Property Value Source

CAS Number 2134-48-7 [3][4]

Molecular Formula C₃H₆N₂ [5]

Molecular Weight 70.09 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point
150°C at 760 mmHg

(estimated)
[6]

Density 0.928 g/cm³ (estimated) [6]

Flash Point 44.5°C (estimated) [6]

Solubility Soluble in water [1]

Hazard Identification and Classification
2-Aminopropanenitrile and its analogs are classified as hazardous substances. The primary

hazards are associated with their toxicity upon ingestion, inhalation, or skin contact, and their

potential to cause serious eye and skin irritation.[5][7][8] As an aminonitrile, there is a potential

for the release of cyanide, which is highly toxic.[9]

GHS Hazard Statements for Structurally Similar Compounds:

H301: Toxic if swallowed[8]

H311: Toxic in contact with skin[8]

H315: Causes skin irritation[8]

H317: May cause an allergic skin reaction[8]

H318: Causes serious eye damage[8]

H331: Toxic if inhaled[8]

NFPA 704 Diamond (for a similar compound, 3-Aminopropionitrile):
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Health (Blue): 3 (Can cause serious or permanent injury)

Flammability (Red): 2 (Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur)

Instability (Yellow): 1 (Normally stable, but can become unstable at elevated temperatures

and pressures)

Special (White): None

Personal Protective Equipment (PPE)
Due to the hazardous nature of 2-aminopropanenitrile, appropriate personal protective

equipment must be worn at all times when handling this chemical.[10]

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.[10]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a flame-retardant lab coat, and

closed-toe shoes.[11][12]

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates should be used, especially when

working outside of a fume hood or with heated

material.[10]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to 2-
aminopropanenitrile. Given the potential for cyanide-like effects, prompt medical attention is

essential.[1][7]
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-mouth

resuscitation). Administer 100% oxygen if

available. Seek immediate medical attention.[1]

[7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15-20 minutes. Seek

immediate medical attention.[7]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[13]

Fire-Fighting Measures
2-Aminopropanenitrile is a combustible liquid. Fires involving this chemical should be handled

by trained professionals.
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Aspect Procedure

Suitable Extinguishing Media

Use dry chemical powder, alcohol-resistant

foam, or carbon dioxide. A water spray can be

used to cool fire-exposed containers.

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards

Combustion may produce toxic gases, including

carbon oxides, nitrogen oxides, and hydrogen

cyanide.

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Spills of 2-aminopropanenitrile must be handled immediately and with extreme caution to

prevent exposure and environmental contamination.

Spill Size Procedure

Minor Spill

Evacuate the immediate area. Wear appropriate

PPE. Absorb the spill with an inert, non-

combustible material such as vermiculite, sand,

or earth.[14] Place the absorbed material into a

sealed, labeled container for hazardous waste

disposal. Ventilate the area and wash the spill

site after material pickup is complete.[15]

Major Spill

Evacuate the laboratory and surrounding areas.

Alert others and activate the emergency

response system. Do not attempt to clean up a

major spill without specialized training and

equipment.[16]
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Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 2-
aminopropanenitrile.

Handling:

All work with 2-aminopropanenitrile should be conducted in a well-ventilated chemical fume

hood.[17]

Avoid inhalation of vapors and contact with skin and eyes.[17]

Use appropriate, inspected PPE at all times.[17]

Do not eat, drink, or smoke in the laboratory.[17]

Wash hands thoroughly after handling.[17]

Storage:

Store in a tightly closed, properly labeled container.[10]

Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[10]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[10][18]

Avoid storing in direct sunlight.

Disposal Considerations
All waste containing 2-aminopropanenitrile must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[19][20]

Waste Collection: Collect all liquid and solid waste contaminated with 2-
aminopropanenitrile in designated, sealed, and clearly labeled hazardous waste

containers.[21]
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Disposal Method: Dispose of hazardous waste through a licensed and certified hazardous

waste disposal company.[19] Do not dispose of down the drain or in regular trash.[21]

Experimental Protocols
General Laboratory Handling Protocol
This protocol outlines the general steps for safely handling 2-aminopropanenitrile in a

laboratory setting.
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Preparation

Handling

Cleanup

Don Appropriate PPE

Prepare Fume Hood

Gather Materials

Weigh/Measure Compound

Perform Reaction/Procedure

Monitor for Spills/Leaks

Quench Reaction (if applicable)

Dispose of Waste

Decontaminate Workspace

Doff PPE Correctly
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Reactant Preparation

Reaction

Workup & Purification

Dissolve NH4Cl in NH3(aq)

Add NaCN/KCN

Cool mixture in ice bath

Slowly add aldehyde

Stir at low temp, then warm to RT

Extract with organic solvent

Dry organic layer

Purify (e.g., distillation/chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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